Cas no 82068-12-0 (N-(Thien-2-ylsulfonyl)-β-alanine)

• Product name: N-(Thien-2-ylsulfonyl)-β-alanine
• CAS No: 82068-12-0
• MF: C₇H₉NO₄S₂
• MW: 235.28066
• CID: 844247
• PubChem ID: 758997

N-(Thien-2-ylsulfonyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• 3-[(THIEN-2-YLSULFONYL)AMINO]PROPANOIC ACID
• 82068-12-0
• 3-(thiophene-2-sulfonamido)propanoicacid
• EU-0099421
• AQ-390/43363946
• N-(2-thienylsulfonyl)-beta-alanine
• SR-01000592760
• 3-(thiophene-2-sulfonamido)propanoic acid
• 3-[(Thiophen-2-ylsulfonyl)amino]propanoic acid
• 3-(thiophen-2-ylsulfonylamino)propanoic Acid
• J-511448
• AKOS000264136
• Z45532289
• EN300-08679
• CS-0221240
• SR-01000592760-1
• G36385
• N-(Thien-2-ylsulfonyl)-β-alanine

• MDL： MFCD04623545
• Inchi： InChI=1S/C7H9NO4S2/c9-6(10)3-4-8-14(11,12)7-2-1-5-13-7/h1-2,5,8H,3-4H2,(H,9,10)
• InChI Key： PGHCOXJSXMMPHU-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)S(=O)(=O)NCCC(=O)O

Computed Properties

• Exact Mass: 234.99730012g/mol
• Monoisotopic Mass: 234.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives